N,N-dimethyl-2-[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylpropanamide

• IUPAC Name: N,N-dimethyl-2-[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylpropanamide
• InChI: InChI=1S/C20H21N3O2S/c1-13-9-11-15(12-10-13)23-19(25)16-7-5-6-8-17(16)21-20(23)26-14(2)18(24)22(3)4/h5-12,14H,1-4H3
• InChI Key: IAJSALNYNXMNOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SC(C)C(=O)N(C)C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N,N-dimethyl-2-[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylpropanamide is a chemical compound that has been subject to extensive research in recent years. It is commonly referred to as DMXAA and has shown promise in the treatment of cancer.

Mechanism of Action

DMXAA's mechanism of action is not fully understood, but it is believed to involve the activation of the immune system. DMXAA has been shown to induce the production of cytokines, which are signaling molecules that help to regulate the immune response. This cytokine production leads to the recruitment of immune cells to the tumor site, where they can help to destroy cancer cells.
Biochemical and Physiological Effects:
DMXAA has been found to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma). DMXAA has also been found to increase the permeability of blood vessels in tumors, which may help to improve the delivery of chemotherapy drugs.

Advantages and Limitations for Lab Experiments

One advantage of DMXAA for lab experiments is that it has been extensively studied and its mechanism of action is relatively well understood. However, DMXAA has been found to have limited efficacy in clinical trials, which may limit its usefulness for further research.

Future Directions

There are several future directions for research on DMXAA. One area of interest is the development of combination therapies that include DMXAA and other anti-cancer agents. Another area of interest is the development of more potent analogs of DMXAA that may have greater anti-tumor activity. Additionally, further research is needed to better understand DMXAA's mechanism of action and to identify biomarkers that may predict response to treatment.

Synthesis Methods

DMXAA can be synthesized using a multi-step process that starts with the reaction of 4-methylphenylacetonitrile with 2-chloroacetyl chloride to produce 3-(4-methylphenyl)-2-chloroacrylonitrile. This intermediate is then reacted with 2-amino-4,5-dimethylthiophene to produce the desired compound, DMXAA.

Scientific Research Applications

DMXAA has been extensively studied for its potential as an anti-cancer agent. It has been shown to have anti-tumor activity in various types of cancer, including lung, breast, and colon cancer. DMXAA has also been found to have immunostimulatory effects, which may contribute to its anti-tumor activity.